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Oncolytic viruses (OVs) represent a dynamic class of cancer immunotherapies that harness the

natural ability of viruses to infect and destroy cancer cells.[1][2][3] Through genetic engineering,

these viral platforms are being optimized to enhance tumor selectivity, augment their cancer-

killing capabilities, and stimulate a robust anti-tumor immune response.[4][5] This guide

provides a comparative analysis of the major oncolytic virus platforms, supported by

experimental data and methodologies, to assist researchers and drug developers in navigating

this promising field.

Core Mechanisms of Oncolytic Virotherapy
Oncolytic viruses employ a dual mechanism of action: direct oncolysis and the induction of

systemic anti-tumor immunity.[4][6][7] This process not only eliminates infected cancer cells but

also transforms the tumor microenvironment from an immunologically "cold" to a "hot" state,

making it more susceptible to immune-mediated destruction.[8][9]

Direct Tumor Cell Lysis: OVs are designed to selectively replicate within cancer cells, which

often have defective antiviral defense mechanisms, such as impaired interferon signaling.[9]

[10] This rapid viral replication leads to the rupture (lysis) of the cancer cell, releasing a new

generation of virions to infect adjacent tumor cells.[6]

Immune System Activation: The lysis of tumor cells releases a cascade of molecules that

alert and activate the immune system.[11] These include Tumor-Associated Antigens (TAAs),

Pathogen-Associated Molecular Patterns (PAMPs) from the virus itself, and Damage-

Associated Molecular Patterns (DAMPs) from the dying cancer cells.[4][6] These signals
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recruit and activate antigen-presenting cells (APCs), like dendritic cells, which then prime

CD8+ T cells to recognize and attack cancer cells throughout the body, leading to a systemic

and potentially durable anti-tumor effect.[6][12]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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